Cas no 1103671-22-2 (2-methyl-2-(methylamino)propan-1-ol hydroiodide)

• Product Name: 2-methyl-2-(methylamino)propan-1-ol hydroiodide
• CAS No: 1103671-22-2
• MF: C₅H₁₄INO
• MW: 231.07523393631
• MDL: MFCD00797267
• CID: 5685541
• PubChem ID: 45045217
• Update Time: 2025-10-31

2-methyl-2-(methylamino)propan-1-ol hydroiodide Chemical and Physical Properties

Names and Identifiers

• AKOS024342422
• EN300-249276
• (1-hydroxy-2-methylpropan-2-yl)(methyl)azanium iodide
• SCHEMBL23880364
• 1103671-22-2
• 1-Propanol, 2-methyl-2-(methylamino)-, hydriodide (1:1)
• 2-methyl-2-(methylamino)propan-1-ol hydroiodide

• MDL： MFCD00797267
• Inchi： 1S/C5H13NO.HI/c1-5(2,4-7)6-3;/h6-7H,4H2,1-3H3;1H
• InChI Key： RVLCZYDOPLQALH-UHFFFAOYSA-N
• SMILES： [I-].OCC(C)(C)[NH2+]C

Computed Properties

• Exact Mass: 231.01201g/mol
• Monoisotopic Mass: 231.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-methyl-2-(methylamino)propan-1-ol hydroiodide

Introduction to 2-methyl-2-(methylamino)propan-1-ol hydroiodide (CAS No. 1103671-22-2)

2-methyl-2-(methylamino)propan-1-ol hydroiodide, identified by the Chemical Abstracts Service Number (CAS No.) 1103671-22-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydroiodide salt, derived from the corresponding alcohol, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound's molecular structure, featuring a tertiary amine and a hydroxyl group, coupled with its ionic form as a hydroiodide salt, contributes to its reactivity and potential applications in medicinal chemistry.

The synthesis of 2-methyl-2-(methylamino)propan-1-ol hydroiodide involves well-established organic transformations, including nucleophilic substitution reactions and acid-base interactions. The presence of the tertiary amine functionality allows for further derivatization through condensation reactions, forming Schiff bases or other heterocyclic compounds. These derivatives have been explored for their pharmacological activity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the realm of medicinal chemistry, 2-methyl-2-(methylamino)propan-1-ol hydroiodide has garnered attention due to its potential as a precursor for bioactive molecules. Researchers have leveraged its structural framework to design compounds with enhanced binding affinity to biological targets. For instance, modifications of the hydroxyl and amine groups have been investigated to optimize solubility and metabolic stability, critical factors in drug development. The hydroiodide form, in particular, improves solubility and crystallinity, making it easier to handle and purify for subsequent applications.

Recent studies have highlighted the utility of 2-methyl-2-(methylamino)propan-1-ol hydroiodide in the synthesis of kinase inhibitors, a class of drugs widely used in oncology. The tertiary amine moiety serves as a key pharmacophore, enabling selective binding to target enzymes. By incorporating this compound into rational drug design strategies, chemists have developed lead compounds with promising preclinical profiles. The ability to fine-tune its structure through functional group modifications has opened new avenues for developing next-generation therapeutics.

The pharmaceutical industry has also explored 2-methyl-2-(methylamino)propan-1-ol hydroiodide as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming issues such as poor bioavailability and rapid degradation. The compound's ability to undergo selective reactions at multiple sites allows for the creation of complex molecular architectures with tailored properties. This flexibility has been exploited in the development of protease inhibitors and other enzyme-targeting agents.

From a biochemical perspective, 2-methyl-2-(methylamino)propan-1-ol hydroiodide has been studied for its interactions with biological systems. Its structural features suggest potential roles in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). By serving as a scaffold for drug-like molecules, this compound contributes to our understanding of how small organic molecules can influence physiological processes. Such insights are crucial for designing drugs that interact selectively with biological targets without off-target effects.

The chemical stability and handling requirements of 2-methyl-2-(methylamino)propan-1-ol hydroiodide are also important considerations in its application within pharmaceutical research. As an ionic compound, it exhibits good solubility in polar solvents, which is advantageous for formulation development. However, care must be taken to prevent decomposition under certain conditions, such as exposure to moisture or strong acids/bases. Proper storage conditions and purification techniques ensure that the compound remains viable for synthetic applications.

Future research directions may focus on expanding the synthetic utility of 2-methyl-2-(methylamino)propan-1-ol hydroiodide through novel methodologies. Advances in catalysis and green chemistry could provide more sustainable routes to this intermediate while maintaining high yields and purity standards. Additionally, computational modeling techniques may be employed to predict how structural modifications will affect biological activity, accelerating the drug discovery process.

In conclusion, 2-methyl-2-(methylamino)propan-1-ol hydroiodide (CAS No.1103671-22-2) represents a versatile compound with broad applications in pharmaceutical chemistry. Its unique structural features enable diverse synthetic possibilities, making it a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, 2-methyl-2-(methylamino)propan- 1 -ol hydroiodide is poised to play an increasingly important role in drug discovery and development.